2-(chloromethyl)furo[2,3-b]pyridine hydrochloride

• IUPAC Name: 2-(chloromethyl)furo[2,3-b]pyridine;hydrochloride
• InChI: InChI=1S/C8H6ClNO.ClH/c9-5-7-4-6-2-1-3-10-8(6)11-7;/h1-4H,5H2;1H
• InChI Key: TZFKLBIWCOMAHR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(N=C1)OC(=C2)CCl.Cl
• Molecular Formula: C8H7Cl2NO
• Molecular Weight: 204.05 g/mol

Description

2-(Chloromethyl)furo[2,3-b]pyridine hydrochloride (CMFPH) is an important organic compound used in a variety of laboratory experiments and scientific research. It is a colorless solid that can be prepared by a simple synthetic method and is soluble in water and organic solvents. CMFPH is a versatile compound that has been used in a variety of applications ranging from drug discovery to organic synthesis.

Scientific Research Applications

2-(chloromethyl)furo[2,3-b]pyridine hydrochloride has been used in a variety of scientific research applications. It has been used in drug discovery as a starting material for the synthesis of novel compounds. It has also been used in organic synthesis as a catalyst or reagent in a variety of reactions. Additionally, 2-(chloromethyl)furo[2,3-b]pyridine hydrochloride has been used in the synthesis of other compounds such as 2-chloro-4-methylpyridine and 1,3-dichloro-2-furoic acid.

Mechanism of Action

The mechanism of action of 2-(chloromethyl)furo[2,3-b]pyridine hydrochloride is not fully understood. However, it is believed that the compound acts as a Lewis acid, donating a proton to the substrate in order to form a new bond. This enables the substrate to undergo a variety of chemical reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(chloromethyl)furo[2,3-b]pyridine hydrochloride have not been extensively studied. However, it is believed that the compound has the potential to interact with a variety of biological targets. It is also believed that 2-(chloromethyl)furo[2,3-b]pyridine hydrochloride may have some anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-(chloromethyl)furo[2,3-b]pyridine hydrochloride in laboratory experiments is its low cost and availability. Additionally, the compound is relatively easy to synthesize and is soluble in a variety of solvents. However, the compound is toxic and should be handled with care. Additionally, the compound can be difficult to purify and can be unstable in some conditions.

Future Directions

There are a number of potential future directions for the use of 2-(chloromethyl)furo[2,3-b]pyridine hydrochloride. These include further exploration into its biochemical and physiological effects, its potential use in drug discovery, and its potential use in organic synthesis. Additionally, further research could be done into the mechanism of action of 2-(chloromethyl)furo[2,3-b]pyridine hydrochloride and its potential applications in other fields.

Synthesis Methods

2-(chloromethyl)furo[2,3-b]pyridine hydrochloride can be prepared by a simple synthetic method involving the reaction of 2-chloro-4-methylpyridine and 1,3-dichloro-2-furoic acid in the presence of an acid catalyst. The reaction is carried out in a solvent such as dichloromethane or acetonitrile at a temperature of about 0-20°C. The reaction yields a white solid that can be purified by recrystallization.